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Compound of Interest

Compound Name: CZL80

Cat. No.: B12363780

Get Quote

An In-depth Guide to the Potent and Selective Caspase-1 Inhibitor, CZL80

This technical guide provides a comprehensive analysis of the selectivity profile of CZL80, a

potent, blood-brain barrier-penetrating inhibitor of caspase-1. Designed for researchers,

scientists, and professionals in drug development, this document synthesizes the current

understanding of CZL80's inhibitory activity, the methodologies used for its characterization,

and its place within the broader context of inflammatory signaling pathways.

Quantitative Inhibition Profile of CZL80
CZL80 was identified through a structure-based virtual screening of over one million

compounds targeting the active site of caspase-1.[1] Subsequent enzymatic assays have

established it as a highly potent inhibitor of this key inflammatory enzyme. The reported half-

maximal inhibitory concentration (IC50) values for CZL80 and related compounds against

caspase-1 are summarized below.
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Compound
IC50 against Caspase-1
(µM)

Reference

CZL80 0.024 [2]

CZL80 0.01 MedChemExpress

Note: Discrepancies in IC50 values may arise from variations in experimental assay conditions.

While multiple sources describe CZL80 as a "highly selective" inhibitor of caspase-1, a

comprehensive, publicly available dataset quantifying its inhibitory activity against other

caspase family members (e.g., caspase-3, -7, -8, -9) is not available in the reviewed scientific

literature. One study noted the possibility of non-specific targets other than caspase-1, though

this was presented as a speculative point in a discussion rather than the result of direct

selectivity screening.[3] Therefore, while potent against caspase-1, a detailed quantitative

selectivity profile remains to be fully elucidated in published research.

Experimental Protocols: Caspase-1 Activity Assay
The determination of CZL80's inhibitory potency against caspase-1 is typically achieved

through in vitro enzymatic assays. The following is a representative protocol based on

methodologies cited in the literature, which often utilize commercially available kits.

Objective: To measure the enzymatic activity of caspase-1 in the presence of varying

concentrations of an inhibitor to determine the IC50 value.

Materials:

Recombinant human caspase-1

Caspase-1 substrate, e.g., Ac-YVAD-pNA (Acetyl-Tyrosyl-Valyl-Alanyl-Aspartyl-p-nitroanilide)

or a fluorogenic substrate like Ac-YVAD-AMC (7-amino-4-methylcoumarin)

Assay Buffer (e.g., containing HEPES, glycerol, DTT)

CZL80 (or other test inhibitors) dissolved in a suitable solvent (e.g., DMSO)

96-well microplate
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Microplate reader (spectrophotometer for pNA-based assays, fluorometer for AMC-based

assays)

Procedure:

Reagent Preparation:

Prepare a stock solution of the test inhibitor (e.g., CZL80) in DMSO.

Create a series of dilutions of the inhibitor in Assay Buffer to achieve the desired final

concentrations for the assay.

Prepare the caspase-1 enzyme and substrate solutions in Assay Buffer at their optimal

concentrations.

Assay Reaction:

To each well of a 96-well plate, add the following in order:

Assay Buffer

Inhibitor dilution (or vehicle control, e.g., DMSO)

Recombinant caspase-1 enzyme

Incubate the plate at a controlled temperature (e.g., 37°C) for a short period (e.g., 10-15

minutes) to allow the inhibitor to bind to the enzyme.

Initiate the enzymatic reaction by adding the caspase-1 substrate to each well.

Data Acquisition:

Measure the absorbance (for pNA substrates) or fluorescence (for AMC substrates) at

regular intervals using a microplate reader. The kinetic readings will reflect the rate of

substrate cleavage.

Data Analysis:
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For each inhibitor concentration, calculate the reaction rate (V) from the linear portion of

the kinetic curve.

Normalize the reaction rates to the vehicle control to determine the percent inhibition for

each inhibitor concentration.

Plot the percent inhibition against the logarithm of the inhibitor concentration.

Fit the data to a suitable dose-response curve (e.g., a four-parameter logistic model) to

calculate the IC50 value, which represents the concentration of the inhibitor required to

reduce the enzyme activity by 50%.

Signaling Pathways and Experimental Workflows
To visualize the biological context and experimental design related to CZL80, the following

diagrams are provided.
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Start: Prepare Reagents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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